N-[1-(methoxymethyl)cyclopentyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[1-(methoxymethyl)cyclopentyl]-1-methyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C13H19N3O3/c1-16-11(17)6-5-10(15-16)12(18)14-13(9-19-2)7-3-4-8-13/h5-6H,3-4,7-9H2,1-2H3,(H,14,18)
• InChI Key: CUUPVRPLDZBKGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NC2(CCCC2)COC
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

N-[1-(methoxymethyl)cyclopentyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H19N3O3 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 265.14264148 g/mol and the complexity rating of the compound is 436. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has delved into the synthesis and characterization of novel compounds with structural similarities to N-[1-(methoxymethyl)cyclopentyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide. For instance, the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their derivatives has been achieved. These compounds have been analyzed for their structural properties through elemental analysis and spectral data, including IR, MS, 1H-NMR, and 13C-NMR techniques. Such research provides foundational knowledge for further exploration of related compounds' potential applications in various scientific fields (Hassan, Hafez, & Osman, 2014).

Cytotoxic Activity

Some compounds closely related to this compound have been evaluated for their cytotoxic activities. For example, derivatives containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide moieties have shown moderate to good antitumor activities against various cancer cell lines. These findings underscore the potential of such compounds in developing new anticancer therapies (Liu et al., 2020).

Biological Activity and Potential Antitumor Agents

Further studies have focused on the biological activity of compounds structurally related to this compound. Novel syntheses have led to compounds displaying significant inhibitory activity against some cancer cell lines, highlighting their potential as antitumor agents. These compounds' synthesis, structural elucidation, and biological evaluation pave the way for new drug development efforts (Lu et al., 2021).

Antimicrobial Studies

Compounds with structural elements similar to this compound have been synthesized and assessed for their antimicrobial properties. Such studies are crucial for discovering new antimicrobial agents capable of combating resistant bacterial and fungal strains, thereby addressing one of the critical challenges in modern medicine (Patel & Patel, 2010).